Cas no 179555-10-3 (6-amino-4-methylpyridine-3-carbonitrile)

• Product Name: 6-amino-4-methylpyridine-3-carbonitrile
• CAS No: 179555-10-3
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD09839255
• CID: 135215
• PubChem ID: 9964103
• Update Time: 2025-11-02

6-amino-4-methylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-methylnicotinonitrile
• 2-AMINO-5-CYANO-4-PICOLINE
• 3-Pyridinecarbonitrile,6-amino-4-methyl-
• 6-amino-4-methyl-3-Pyridinecarbonitrile
• 6-amino-4-methylpyridine-3-carbonitrile
• 2-amino-5-cyano-4-methylpyridine
• 3-Pyridinecarbonitrile,6-amino-4-methyl-(9CI)
• 2-Amino-5-cyano-4-picoline, 6-Amino-4-methylpyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 6-amino-4-methyl-
• 6-Amino-4-methyl-nicotinonitrile
• PubChem5750
• WOQVCAIIMZEFGA-UHFFFAOYSA-N
• SBB065503
• LS20370
• RP00990
• 2-Amino-5
• SB34387
• EN300-202951
• PS-5613
• AC-27224
• Z1198234223
• CS-W022441
• SCHEMBL2767503
• DTXSID60433355
• MFCD09839255
• FT-0653295
• W-206270
• AKOS006280328
• A812461
• SY065479
• 179555-10-3
• 2-Amino-5-cyano-4-picoline, AldrichCPR
• DB-065279

• MDL： MFCD09839255
• Inchi： 1S/C7H7N3/c1-5-2-7(9)10-4-6(5)3-8/h2,4H,1H3,(H2,9,10)
• InChI Key： WOQVCAIIMZEFGA-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C(C)=CC=1N

Computed Properties

• Exact Mass: 133.06400
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7
• XLogP3: 0.6

Experimental Properties

• Boiling Point: 318°C at 760 mmHg
• PSA: 62.70000
• LogP: 1.42508

6-amino-4-methylpyridine-3-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-amino-4-methylpyridine-3-carbonitrile

6-Amino-4-methylpyridine-3-carbonitrile (CAS No. 179555-10-3): A Versatile Chemical Intermediate for Pharmaceutical and Agrochemical Applications

6-Amino-4-methylpyridine-3-carbonitrile (CAS No. 179555-10-3) is a specialized pyridine derivative that has gained significant attention in recent years due to its unique chemical properties and broad application potential. As a heterocyclic compound containing both amino and cyano functional groups, this molecule serves as a valuable building block in organic synthesis, particularly in the development of pharmaceutical intermediates and agrochemical products.

The molecular structure of 6-amino-4-methylpyridine-3-carbonitrile features a pyridine ring substituted with an amino group at position 6, a methyl group at position 4, and a cyano group at position 3. This specific arrangement of functional groups makes it an excellent precursor for various drug discovery programs, especially in the design of kinase inhibitors and other biologically active compounds. Recent studies have shown its potential in developing treatments for neurological disorders, which aligns with current healthcare industry trends focusing on central nervous system therapies.

In the field of material science, 6-amino-4-methylpyridine-3-carbonitrile has demonstrated promising applications as a ligand in coordination chemistry and as a precursor for advanced functional materials. Its ability to form stable complexes with various metal ions makes it valuable for creating catalysts used in organic transformations, addressing the growing demand for more efficient and sustainable chemical processes in line with green chemistry principles.

The synthesis of 6-amino-4-methylpyridine-3-carbonitrile typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Modern synthetic approaches emphasize atom economy and reduced environmental impact, reflecting the chemical industry's shift toward more sustainable practices. Researchers are particularly interested in developing novel synthetic routes that improve yield and purity while minimizing waste generation.

From a commercial perspective, the global market for pyridine-based intermediates like 6-amino-4-methylpyridine-3-carbonitrile has been steadily growing, driven by increasing demand from the pharmaceutical and agricultural sectors. Market analysts predict continued expansion as more applications are discovered for this versatile compound, particularly in emerging fields such as bioconjugation chemistry and molecular imaging.

Quality control and analytical characterization of 6-amino-4-methylpyridine-3-carbonitrile are crucial aspects of its production and application. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure product purity and consistency. These analytical methods have become increasingly sophisticated, allowing for more precise characterization of the compound's physicochemical properties.

Recent patent literature reveals growing interest in 6-amino-4-methylpyridine-3-carbonitrile as a key intermediate in various therapeutic areas. Its structural features make it particularly valuable for designing compounds targeting protein-protein interactions, a hot topic in current drug development research. The compound's potential in creating novel small molecule drugs has attracted attention from both academic researchers and pharmaceutical companies.

In the context of medicinal chemistry, the amino-pyridine-carbonitrile scaffold present in this compound offers multiple sites for structural modification, enabling the creation of diverse molecular libraries for biological screening. This characteristic has become increasingly important as the pharmaceutical industry seeks to expand its portfolio of drug candidates against challenging biological targets.

From a regulatory standpoint, 6-amino-4-methylpyridine-3-carbonitrile is generally considered safe for research and industrial use when proper handling procedures are followed. However, as with all chemical substances, appropriate safety measures should be implemented during storage, handling, and disposal to ensure workplace safety and environmental protection.

The future outlook for 6-amino-4-methylpyridine-3-carbonitrile appears promising, with ongoing research exploring its potential in various cutting-edge applications. As synthetic methodologies continue to advance and our understanding of structure-activity relationships improves, this compound is likely to play an increasingly important role in the development of new materials and bioactive molecules.

For researchers and industry professionals seeking high-quality 6-amino-4-methylpyridine-3-carbonitrile, it is essential to source the material from reputable suppliers who can provide comprehensive analytical data and consistent product quality. The compound's purity and stability are critical factors that can significantly impact downstream applications and research outcomes.

In conclusion, 6-amino-4-methylpyridine-3-carbonitrile (CAS No. 179555-10-3) represents a valuable chemical building block with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility make it an important tool for researchers working in drug discovery, material science, and chemical biology. As scientific understanding of this compound continues to grow, so too will its potential to contribute to innovations in these fields.